N-[5-(4-methoxybenzyl)-1,3-thiazol-2-yl]-4-nitrobenzamide

• IUPAC Name: N-[5-[(4-methoxyphenyl)methyl]-1,3-thiazol-2-yl]-4-nitrobenzamide
• InChI: InChI=1S/C18H15N3O4S/c1-25-15-8-2-12(3-9-15)10-16-11-19-18(26-16)20-17(22)13-4-6-14(7-5-13)21(23)24/h2-9,11H,10H2,1H3,(H,19,20,22)
• InChI Key: AMNRPOKASIOSBU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC2=CN=C(S2)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C18H15N3O4S
• Molecular Weight: 369.4 g/mol

Description

N-[5-(4-methoxybenzyl)-1,3-thiazol-2-yl]-4-nitrobenzamide, also known as MNTB, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. MNTB is a thiazole derivative that has been synthesized and studied for its various biochemical and physiological effects.

Mechanism of Action

N-[5-(4-methoxybenzyl)-1,3-thiazol-2-yl]-4-nitrobenzamide is believed to inhibit PKC activity by binding to the enzyme's catalytic domain and preventing its activation by diacylglycerol (DAG) and calcium ions. N-[5-(4-methoxybenzyl)-1,3-thiazol-2-yl]-4-nitrobenzamide has also been shown to bind to lipid rafts in the plasma membrane, which may contribute to its fluorescent properties.
Biochemical and Physiological Effects:
N-[5-(4-methoxybenzyl)-1,3-thiazol-2-yl]-4-nitrobenzamide has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have demonstrated that N-[5-(4-methoxybenzyl)-1,3-thiazol-2-yl]-4-nitrobenzamide can inhibit PKC activity, as well as the activity of other enzymes such as tyrosine kinase. N-[5-(4-methoxybenzyl)-1,3-thiazol-2-yl]-4-nitrobenzamide has also been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9. In vivo studies have demonstrated that N-[5-(4-methoxybenzyl)-1,3-thiazol-2-yl]-4-nitrobenzamide can reduce tumor growth in mice, potentially through its ability to inhibit PKC activity.

Advantages and Limitations for Lab Experiments

N-[5-(4-methoxybenzyl)-1,3-thiazol-2-yl]-4-nitrobenzamide has several advantages for lab experiments, including its ability to selectively inhibit PKC activity and its fluorescent properties for imaging lipid rafts in live cells. However, N-[5-(4-methoxybenzyl)-1,3-thiazol-2-yl]-4-nitrobenzamide also has limitations, such as its potential toxicity and the need for careful handling due to its nitro group.

Future Directions

There are several future directions for research on N-[5-(4-methoxybenzyl)-1,3-thiazol-2-yl]-4-nitrobenzamide, including the development of more selective inhibitors of PKC activity, the investigation of N-[5-(4-methoxybenzyl)-1,3-thiazol-2-yl]-4-nitrobenzamide's potential as a therapeutic agent for cancer, and the exploration of N-[5-(4-methoxybenzyl)-1,3-thiazol-2-yl]-4-nitrobenzamide's fluorescent properties for imaging other cellular structures and processes. Additionally, further studies are needed to investigate the safety and toxicity of N-[5-(4-methoxybenzyl)-1,3-thiazol-2-yl]-4-nitrobenzamide in vivo.

Synthesis Methods

N-[5-(4-methoxybenzyl)-1,3-thiazol-2-yl]-4-nitrobenzamide can be synthesized using a multi-step process involving the reaction of 4-nitrobenzoic acid with thionyl chloride to form 4-nitrobenzoyl chloride. This intermediate is then reacted with 2-amino-5-(4-methoxybenzyl)thiazole to yield N-[5-(4-methoxybenzyl)-1,3-thiazol-2-yl]-4-nitrobenzamide. The purity of N-[5-(4-methoxybenzyl)-1,3-thiazol-2-yl]-4-nitrobenzamide can be improved through recrystallization using solvents such as methanol or ethanol.

Scientific Research Applications

N-[5-(4-methoxybenzyl)-1,3-thiazol-2-yl]-4-nitrobenzamide has been used in various scientific research studies due to its potential applications as a fluorescent probe and inhibitor of enzymes such as protein kinase C (PKC) and tyrosine kinase. N-[5-(4-methoxybenzyl)-1,3-thiazol-2-yl]-4-nitrobenzamide has been shown to selectively inhibit PKC activity in vitro, making it a potential tool for studying the role of PKC in various cellular processes. Additionally, N-[5-(4-methoxybenzyl)-1,3-thiazol-2-yl]-4-nitrobenzamide has been used as a fluorescent probe for imaging lipid rafts in live cells, which are important for various cellular signaling processes.